Cas no 2416235-57-7 (Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride)

• Product Name: Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride
• CAS No: 2416235-57-7
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 5459130
• PubChem ID: 146155745
• Update Time: 2025-07-15

Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride Chemical and Physical Properties

Names and Identifiers

• Spiro[benzofuran-3(2H),3′-piperidine], hydrochloride (1:1)
• Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride
• Z3687354785
• 2H-spiro[1-benzofuran-3,3'-piperidine] hydrochloride
• 2416235-57-7
• EN300-7356070

• Inchi： 1S/C12H15NO.ClH/c1-2-5-11-10(4-1)12(9-14-11)6-3-7-13-8-12;/h1-2,4-5,13H,3,6-9H2;1H
• InChI Key： ONCWLPLRAKFDNB-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2C2(C1)CNCCC2

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride

Professional Introduction to Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride (CAS No. 2416235-57-7)

Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride, a compound with the CAS number 2416235-57-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the spirocyclic class of molecules, which are known for their unique structural and functional properties. The presence of both benzofuran and piperidine moieties in its structure imparts distinct pharmacological characteristics, making it a promising candidate for further research and development in medicinal chemistry.

The spirocyclic core of Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride is particularly noteworthy due to its rigid framework, which can enhance binding affinity and selectivity in biological targets. This structural feature has garnered considerable interest from researchers exploring novel therapeutic agents. The hydrochloride salt form of the compound improves its solubility and stability, facilitating its use in various experimental and clinical settings.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting complex biological pathways. Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride has emerged as a compound of interest in this context. Its molecular architecture suggests potential activity against enzymes and receptors involved in inflammation, neurodegeneration, and cancer. Preliminary studies have highlighted its interaction with protease enzymes, which are crucial in modulating cellular signaling cascades.

One of the most compelling aspects of Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride is its ability to modulate the activity of kinase enzymes. These enzymes play a pivotal role in cell proliferation, survival, and differentiation, making them attractive targets for therapeutic intervention. The compound's spirocyclic structure allows for precise spatial orientation of functional groups, optimizing interactions with kinase active sites. This has led to investigations into its potential as an anti-cancer agent, particularly in the treatment of solid tumors and hematological malignancies.

The benzofuran moiety in Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride is another key feature that contributes to its pharmacological profile. Benzofuran derivatives are well-documented for their biological activity across multiple therapeutic areas. Studies have demonstrated their efficacy in inhibiting cytokine production and reducing oxidative stress, which are hallmark features of chronic inflammatory diseases. The piperidine ring further enhances these properties by providing a hydrophilic environment that improves bioavailability and reduces metabolic clearance.

Recent advances in computational chemistry have enabled more accurate predictions of the binding affinity and selectivity of Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride towards biological targets. Molecular docking simulations have revealed that this compound can interact with high specificity with certain protein domains involved in signal transduction pathways. These findings have guided experimental efforts to optimize its chemical structure for improved pharmacological activity.

In vitro studies have been instrumental in evaluating the potential therapeutic applications of Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride. These studies have focused on its effects on cell proliferation, apoptosis, and migration. The compound has shown promising results in inhibiting the growth of various cancer cell lines while maintaining low toxicity towards normal cells. This selectivity is critical for developing safe and effective treatments that minimize side effects.

The hydrochloride salt form of the compound has additional advantages beyond improved solubility. It enhances the compound's bioavailability upon oral administration, making it a viable candidate for clinical translation. Pharmacokinetic studies have indicated that Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring consistent therapeutic effects across different patient populations.

The growing body of evidence supporting the potential of Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride has prompted further investigation into its mechanisms of action. Researchers are exploring how this compound interacts with downstream effectors of key signaling pathways involved in disease pathogenesis. Understanding these interactions will provide insights into how it modulates cellular processes and may lead to the identification of novel therapeutic targets.

The development of Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride as a therapeutic agent is an example of how interdisciplinary approaches can drive innovation in drug discovery. By combining insights from organic chemistry, biochemistry, pharmacology, and computational biology, researchers can design molecules with tailored properties for specific biological applications. This compound exemplifies the potential rewards of such collaborative efforts.

In conclusion, Spiro[2H-1-benzofuran-3,3'-piperidine];hydrochloride (CAS No. 2416235-57-7) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it a promising candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.